Cas no 2165857-32-7 (endo-3-fluoro-9-azabicyclo[3.3.1]nonane)

• Product Name: endo-3-fluoro-9-azabicyclo[3.3.1]nonane
• CAS No: 2165857-32-7
• MF: C₈H₁₄FN
• MW: 143.201865673065
• MDL: MFCD31705760
• CID: 5290142
• Update Time: 2026-03-10

endo-3-fluoro-9-azabicyclo[3.3.1]nonane Chemical and Physical Properties

Names and Identifiers

• (1R,3r,5S)-rel-3-fluoro-9-azabicyclo[3.3.1]nonane
• endo-3-fluoro-9-azabicyclo[3.3.1]nonane

• MDL： MFCD31705760
• Inchi： 1S/C8H14FN/c9-6-4-7-2-1-3-8(5-6)10-7/h6-8,10H,1-5H2/t6-,7+,8-
• InChI Key： ZELMZWZXYGWLCK-RNLVFQAGSA-N
• SMILES： F[C@H]1C[C@H]2CCC[C@H](N2)C1

Additional information on endo-3-fluoro-9-azabicyclo[3.3.1]nonane

Endo-3-fluoro-9-azabicyclo[3.3.1]nonane (CAS No. 2165857-32-7): A Comprehensive Overview

The compound endo-3-fluoro-9-azabicyclo[3.3.1]nonane (CAS No. 2165857-32-7) represents a significant advancement in the field of medicinal chemistry, particularly in the design and synthesis of novel bioactive molecules. This bicyclic structure, featuring a fluorine substituent and an azabicyclo framework, has garnered considerable attention due to its unique pharmacological properties and potential therapeutic applications.

In recent years, the development of innovative scaffolds has been a cornerstone in the quest for new pharmaceuticals. The endo-3-fluoro-9-azabicyclo[3.3.1]nonane structure exemplifies this trend, combining structural rigidity with functional diversity. The presence of a fluorine atom at the 3-position introduces a level of electronic and steric modulation that can significantly influence the compound's biological activity. This feature has been exploited in various drug discovery campaigns to enhance binding affinity and selectivity.

The bicyclic core of endo-3-fluoro-9-azabicyclo[3.3.1]nonane is particularly noteworthy, as it mimics natural product motifs that are frequently encountered in biologically active compounds. The azabicyclo[3.3.1]nonane scaffold, in particular, has been identified as a promising template for the development of small-molecule inhibitors targeting a range of enzymes and receptors involved in critical biological pathways.

Recent studies have highlighted the potential of fluorinated azabicycloalkanes as key intermediates in medicinal chemistry. The introduction of fluorine atoms into these structures not only enhances metabolic stability but also improves pharmacokinetic profiles. For instance, fluorine substitution has been shown to increase lipophilicity and binding affinity, making these compounds more effective in vivo.

The synthesis of endo-3-fluoro-9-azabicyclo[3.3.1]nonane involves sophisticated organic transformations that showcase the ingenuity of modern synthetic methodologies. Key steps include ring-closing metathesis, fluorination reactions, and stereocontrolled constructions to achieve the desired configuration. These synthetic strategies not only highlight the versatility of current chemical tools but also provide valuable insights into the development of similar scaffolds for future drug discovery efforts.

The pharmacological evaluation of endo-3-fluoro-9-azabicyclo[3.3.1]nonane has revealed intriguing properties that make it a compelling candidate for further investigation. Preclinical studies suggest that this compound exhibits potent activity against various biological targets, including enzymes and receptors implicated in inflammatory diseases, cancer, and neurological disorders.

One particularly exciting aspect of endo-3-fluoro-9-azabicyclo[3.3.1]nonane is its potential as a lead compound for the development of next-generation therapeutics. By leveraging structure-based drug design principles, researchers have been able to optimize its pharmacological profile through iterative modifications. These efforts have led to the identification of analogs with enhanced potency, selectivity, and reduced toxicity.

The impact of fluorinated azabicycloalkanes on drug discovery is further underscored by their presence in several FDA-approved drugs that have demonstrated clinical efficacy across a wide range of diseases. The success of these compounds underscores the importance of exploring novel scaffolds like endo-3-fluoro-9-azabicyclo[3.3.1]nonane, which may hold the key to addressing unmet medical needs.

In conclusion, endo-3-fluoro-9-azabicyclo[3.3.1]nonane (CAS No. 2165857-32-7) represents a significant contribution to the field of medicinal chemistry, offering a unique structural motif with promising pharmacological properties. Its synthesis, characterized by elegant organic transformations, and its preclinical evaluation highlight its potential as a lead compound for the development of novel therapeutics.